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Compound of Interest

Compound Name: 2-Ethylbutanamide

Cat. No.: B1267559 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for 2-Ethylbutanamide (CAS: 1114-38-1), including operational and

disposal plans. The information is compiled to build trust and provide value beyond the product

itself, making this your preferred source for laboratory safety and chemical handling.

Chemical Identifier and Properties:

Property Value

Chemical Name 2-Ethylbutanamide

Synonyms 2-Ethylbutyramide

CAS Number 1114-38-1

Molecular Formula C6H13NO

Molecular Weight 115.17 g/mol [1]

Hazard Identification and Classification:

2-Ethylbutanamide is classified as harmful if swallowed.
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Hazard Class GHS Classification

Acute Toxicity, Oral Category 4[1]

Signal Word: Warning[1]

Hazard Statement: H302: Harmful if swallowed[1]

Personal Protective Equipment (PPE)
A systematic approach to selecting and using PPE is crucial to minimize exposure risk. The

following table outlines the recommended PPE for handling 2-Ethylbutanamide.

Body Part PPE Standard Purpose

Eyes/Face

Safety glasses with

side shields or

goggles

EN 166 (EU) or

NIOSH (US) approved

Protects against

splashes.

Skin

Chemical-resistant

gloves (e.g., nitrile

rubber)

EN 374 Prevents skin contact.

Body Laboratory coat
Protects clothing and

skin from spills.

Respiratory

Not generally required

with adequate

ventilation

Use a NIOSH/MSHA

approved respirator if

ventilation is

inadequate or if

aerosols are

generated.

Operational Plan: Safe Handling Procedures
Adherence to a standard operating procedure is essential for minimizing the risk of exposure

and accidents.

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is clean and free of clutter.

Verify that all necessary PPE is available and in good condition.

Review the experimental protocol and identify potential hazards.

Locate the nearest eyewash station, safety shower, and fire extinguisher.

Handling:

Don the appropriate PPE as specified in the table above.

Handle 2-Ethylbutanamide in a chemical fume hood.

Avoid inhalation of dust or vapors.

Avoid contact with eyes and skin.

Keep the container tightly closed when not in use.

Post-Handling:

Decontaminate the work surface after use.

Remove PPE carefully, avoiding self-contamination.

Wash hands and forearms thoroughly with soap and water after handling.

First Aid Measures:
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Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[2]

If on Skin

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[2]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[2]

Disposal Plan
Proper disposal of 2-Ethylbutanamide and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Management:

Dispose of contents and container to an approved waste disposal plant.[2]

Do not allow the chemical to enter drains.

Disposal Protocol:

Container Management:

Keep waste in suitable, closed containers.

Disposal Method:
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The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.

Adhere to all local, state, and federal regulations for hazardous waste disposal.

Visualizing the PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling 2-Ethylbutanamide.

PPE Selection Workflow for 2-Ethylbutanamide

Hazard Assessment

PPE Selection

Action

Start: Prepare to Handle
2-Ethylbutanamide

Assess Risk:
- Harmful if swallowed

- Potential for splash, dust, or aerosol generation

Eye Protection:
Safety Glasses/Goggles

Hand Protection:
Chemical-Resistant Gloves

Body Protection:
Lab Coat

Respiratory Protection:
Required if ventilation is inadequate

or aerosols are generated

Proceed with
Handling Protocol
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Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Ethylbutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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